molecular formula C16H17N B15393596 2,3-Dimethyl-6-(1-phenylethenyl)aniline

2,3-Dimethyl-6-(1-phenylethenyl)aniline

Cat. No.: B15393596
M. Wt: 223.31 g/mol
InChI Key: AVVAAOVEPDUNIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-Dimethyl-6-(1-phenylethenyl)aniline is a substituted aniline derivative featuring methyl groups at the 2- and 3-positions of the aromatic ring and a 1-phenylethenyl (styryl) group at the 6-position. The styryl substituent introduces significant steric bulk and electronic effects due to conjugation with the aromatic system. This compound is structurally related to pharmaceutical intermediates, such as fendiline analogues, which are known for calcium channel-blocking activity . Its synthesis likely involves palladium-catalyzed cross-coupling reactions (e.g., Heck reaction) to introduce the styryl group, followed by reductive amination or other amine-forming methodologies . The compound’s unique substitution pattern makes it valuable for studying structure-activity relationships (SAR) in medicinal chemistry.

Properties

Molecular Formula

C16H17N

Molecular Weight

223.31 g/mol

IUPAC Name

2,3-dimethyl-6-(1-phenylethenyl)aniline

InChI

InChI=1S/C16H17N/c1-11-9-10-15(16(17)12(11)2)13(3)14-7-5-4-6-8-14/h4-10H,3,17H2,1-2H3

InChI Key

AVVAAOVEPDUNIJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C=C1)C(=C)C2=CC=CC=C2)N)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2,3-Dimethyl-6-(1-phenylethenyl)aniline with two structurally related aniline derivatives from the provided evidence:

Property 2,3-Dimethyl-6-(1-phenylethenyl)aniline 2,6-Dimethyl-3-(phenylmethoxy)aniline 6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine
Molecular Formula C₁₆H₁₇N (estimated) C₁₅H₁₇NO C₂₃H₂₅N₃O₃
Molecular Weight (g/mol) 223.32 (estimated) 227.30 391.46
Substituents 2,3-dimethyl; 6-styryl 2,6-dimethyl; 3-phenylmethoxy Benzodioxin; methoxy; dimethylaminomethyl
Key Functional Groups Aromatic amine, styryl, methyl Aromatic amine, ether (OCH₂Ph), methyl Pyridine, benzodioxin, tertiary amine, methoxy
Potential Applications Pharmaceutical intermediate (e.g., calcium channel blockers) Synthetic intermediate Research use (biological activity unverified)

Structural and Electronic Differences

  • Styryl vs. Phenylmethoxy : The styryl group (C₆H₅–CH=CH–) in the target compound is electron-withdrawing due to conjugation with the aromatic ring, reducing the electron density of the aniline core. In contrast, the phenylmethoxy (–OCH₂C₆H₅) group in the 2,6-dimethyl analogue is electron-donating, increasing reactivity in electrophilic substitutions .

Physicochemical Properties

  • Solubility : The styryl group’s hydrophobicity likely reduces aqueous solubility compared to the benzodioxin-containing compound (391.46 g/mol), which has polar functional groups (tertiary amine, ethers) .
  • Stability : The styryl double bond may render the target compound susceptible to oxidation or photoisomerization, whereas the ether-linked phenylmethoxy group in the 2,6-dimethyl analogue is more stable under standard conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.